Cas no 98554-17-7 (Acetophenone, 3-amino-2,4-dichloro- (6CI))

• Product Name: Acetophenone, 3-amino-2,4-dichloro- (6CI)
• CAS No: 98554-17-7
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• CID: 801921
• Update Time: 2023-03-27

Acetophenone, 3-amino-2,4-dichloro- (6CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-amino-4-chlorophenyl)-2-chloro-
• Acetophenone, 3-amino-2,4-dichloro- (6CI)
• 1-(3-amino-4-chloro-phenyl)-2-chloro-ethanone

• Inchi： 1S/C8H7Cl2NO/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3H,4,11H2
• InChI Key： SJFHGLRVJKQIQZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C(N)=C1)CCl

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 5
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 5.1